Cas no 620629-40-5 (9H-PURINE-9-ACETIC ACID, 6-[[[2-(METHYLTHIO)ETHOXY]CARBONYL]AMINO]-)

• Product Name: 9H-PURINE-9-ACETIC ACID, 6-[[[2-(METHYLTHIO)ETHOXY]CARBONYL]AMINO]-
• CAS No: 620629-40-5
• MF: C₁₁H₁₃N₅O₄S
• MW: 311.317020177841
• CID: 3337295
• PubChem ID: 21868391
• Update Time: 2025-04-21

9H-PURINE-9-ACETIC ACID, 6-[[[2-(METHYLTHIO)ETHOXY]CARBONYL]AMINO]- Chemical and Physical Properties

Names and Identifiers

• 9H-PURINE-9-ACETIC ACID, 6-[[[2-(METHYLTHIO)ETHOXY]CARBONYL]AMINO]-
• VVEIIECBGJVINU-UHFFFAOYSA-N
• [6-N-(2-methylthioethoxycarbonyl)-adenine-9-yl]-acetic acid
• SCHEMBL3127482
• 620629-40-5
• [6-N-(2-methylthioethoxycarbonyl)-adenin-9-yl]-acetic acid
• 2-(6-(((2-(Methylthio)ethoxy)carbonyl)amino)-9H-purin-9-yl)acetic acid

• Inchi： 1S/C11H13N5O4S/c1-21-3-2-20-11(19)15-9-8-10(13-5-12-9)16(6-14-8)4-7(17)18/h5-6H,2-4H2,1H3,(H,17,18)(H,12,13,15,19)
• InChI Key： VVEIIECBGJVINU-UHFFFAOYSA-N
• SMILES： S(C)CCOC(NC1=C2C(=NC=N1)N(C=N2)CC(=O)O)=O

Computed Properties

• Exact Mass: 311.06882509Da
• Monoisotopic Mass: 311.06882509Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 145Ų